MK-8718
Overview
Description
MK-8718 is a potent, selective and orally bioavailable HIV protease inhibitor with a favorable pharmacokinetic profile with potential for further development.
Scientific Research Applications
HIV Protease Inhibition
MK-8718 is primarily studied for its role as a novel HIV protease inhibitor. Utilizing a morpholine core as the aspartate binding group, MK-8718 has shown potent enzyme potency and antiviral activity. The design of MK-8718 was inspired by the analysis of crystal structures of initial leads bound to HIV protease, leading to the optimization of its antiviral capabilities (Bungard et al., 2016). Further studies have continued to explore new aspartate binding groups based on the binding mode of MK-8718, demonstrating significant improvements in binding affinity and antiviral activity (Bungard et al., 2017).
Synthesis and Chemical Development
Advancements in the chemical synthesis of MK-8718 have also been a significant area of research. For instance, a study presented a palladium-catalyzed diastereoselective synthesis approach, which was applied to the total synthesis of MK-8718 (Wu Zhi et al., 2018). This indicates a growing interest in refining the production processes of MK-8718 to enhance its efficacy and availability.
Applications in Cancer Research
While MK-8718 is primarily associated with HIV treatment, there's emerging research exploring its applications in cancer therapy. For instance, a study on MK-8776, a related compound, investigated its use as a radiotherapy sensitization agent for triple-negative breast cancer. This research suggested that MK-8776 could increase the radiosensitivity of cancer cells by inhibiting autophagy, pointing to potential broader applications of MK-8718 and related compounds in oncology (Zhou et al., 2017).
Broader Antiviral Research
MK-8718's role in broader antiviral research is evident in studies exploring its efficacy as an HIV-1 integrase inhibitor. For example, research on MK-0518, a compound related to MK-8718, demonstrated potent antiretroviral activity and tolerability in HIV-1-infected individuals (Markowitz et al., 2006). This highlights the potential of MK-8718 in contributing to the development of new antiviral therapies.
properties
CAS RN |
1582729-24-5 |
|---|---|
Product Name |
MK-8718 |
Molecular Formula |
C30H30ClF6N5O4 |
Molecular Weight |
674.0414 |
IUPAC Name |
((3S,6R)-6-(2-(3-((2S,3S)-2-amino-3-(4-chlorophenyl)-3-(3,5-difluorophenyl)propanamido)-5-fluoropyridin-4-yl)ethyl)morpholin-3-yl)methyl (2,2,2-trifluoroethyl)carbamate |
InChI |
InChI=1S/C30H30ClF6N5O4/c31-18-3-1-16(2-4-18)26(17-7-19(32)9-20(33)8-17)27(38)28(43)42-25-12-39-11-24(34)23(25)6-5-22-10-40-21(13-45-22)14-46-29(44)41-15-30(35,36)37/h1-4,7-9,11-12,21-22,26-27,40H,5-6,10,13-15,38H2,(H,41,44)(H,42,43)/t21-,22+,26-,27-/m0/s1 |
InChI Key |
OUUHZXOSBUCFJO-ZKBLBJRCSA-N |
SMILES |
O=C(OC[C@H]1NC[C@@H](CCC(C(F)=CN=C2)=C2NC([C@@H](N)[C@@H](C3=CC=C(Cl)C=C3)C4=CC(F)=CC(F)=C4)=O)OC1)NCC(F)(F)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MK-8718; MK 8718; MK8718. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2~{R})-2-[5-[3-chloranyl-2-methyl-4-[2-(4-methylpiperazin-1-yl)ethoxy]phenyl]-6-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-yl]oxy-3-[2-[[2-(2-methoxyphenyl)pyrimidin-4-yl]methoxy]phenyl]propanoic acid](/img/structure/B609037.png)
![(1R,9R)-1-[(5-chloro-2-hydroxy-3-methoxyphenyl)methylideneamino]-13-ethylidene-11-methyl-6-azatricyclo[7.3.1.02,7]trideca-2(7),3,10-trien-5-one](/img/structure/B609040.png)
![N-(3-Azidopropyl)-4-(2,6-di-tert-butyl-4-(6-(4-methylpiperazin-1-yl)-1H-benzo[d]imidazol-2-yl)phenoxy)butanamide](/img/structure/B609051.png)
